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Compound of Interest

Compound Name: CBK289001

Cat. No.: B1668688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of

CBK289001, a potent tartrate-resistant acid phosphatase (TRAP/ACP5) inhibitor. Adherence to

these guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental outcomes.

Compound Information
CBK289001 is a small molecule inhibitor of tartrate-resistant acid phosphatase (TRAP/ACP5),

an enzyme implicated in various cellular processes, including cell migration.[1][2][3] Its

inhibitory activity has been demonstrated in various isoforms of TRAP, and it has been shown

to impede the migration of cancer cells, such as MDA-MB-231 breast cancer cells.[1][2]

Chemical and Physical Properties:

Property Value

Molecular Formula C₁₉H₂₀N₆O₄

Molecular Weight 396.40 g/mol

CAS Number 1212663-24-5

| Appearance | White to off-white solid |
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Storage and Stability
Proper storage of CBK289001 is essential to prevent degradation and maintain its biological

activity.

Storage Conditions:

Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

In Solvent -80°C 6 months

| | -20°C | 1 month |

General Storage Recommendations:

Upon receipt, store the solid compound at -20°C.

For dissolved stock solutions, it is highly recommended to prepare single-use aliquots to

avoid repeated freeze-thaw cycles, which can degrade the compound.

Store aliquots in tightly sealed vials.

Short-term exposure to warmer temperatures during shipping should not significantly affect

the product's efficacy.

Dissolution Protocols
CBK289001 exhibits solubility in various solvents, allowing for the preparation of stock

solutions for both in vitro and in vivo studies.

3.1. In Vitro Stock Solution Preparation

The recommended solvent for preparing high-concentration stock solutions for in vitro use is

Dimethyl Sulfoxide (DMSO).

Solubility in DMSO:
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Solvent Maximum Solubility Molar Concentration

| DMSO | 100 mg/mL | 252.27 mM |

Protocol for Preparing a 10 mM DMSO Stock Solution:

Equilibrate the vial of CBK289001 powder to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of newly opened, anhydrous

DMSO to the vial. For example, to 1 mg of CBK289001 (MW: 396.40), add 0.2523 mL of

DMSO.

Vortex the solution to facilitate dissolution.

If precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.

Once fully dissolved, dispense the stock solution into single-use aliquots.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Stock Solution Preparation Table (for DMSO):

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.5227 mL 12.6135 mL 25.2270 mL

5 mM 0.5045 mL 2.5227 mL 5.0454 mL

| 10 mM | 0.2523 mL | 1.2614 mL | 2.5227 mL |

3.2. In Vivo Formulation Protocols

For animal studies, CBK289001 can be formulated in various vehicle solutions. The following

are established protocols that yield a clear solution with a solubility of at least 2.5 mg/mL (6.31

mM).
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Protocol 1: PEG300, Tween-80, and Saline Formulation

Prepare a stock solution of CBK289001 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix to achieve a homogeneous solution.

Protocol 2: SBE-β-CD in Saline Formulation

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

Prepare a stock solution of CBK289001 in DMSO.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of the 20% SBE-β-CD in saline solution and mix thoroughly.

Protocol 3: Corn Oil Formulation

Prepare a stock solution of CBK289001 in DMSO.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of corn oil and mix thoroughly.

Safety Precautions
As with any research chemical, appropriate safety measures should be taken when handling

CBK289001.

It is recommended to consult the Safety Data Sheet (SDS) for comprehensive safety

information. While a specific SDS for CBK289001 was not found, general safe handling

practices for chemical reagents should be followed.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the compound in a well-ventilated area or a chemical fume hood.

Visualized Workflows and Pathways
Dissolution and Storage Workflow for CBK289001
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Caption: Workflow for dissolving and storing CBK289001.
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Inhibitory Action of CBK289001

TRAP/ACP5-Mediated Cell Migration
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Caption: CBK289001 inhibits TRAP/ACP5-mediated cell migration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668688#how-to-dissolve-and-store-cbk289001]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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